Propanedioic acid, (3-oxobutyl)-, dimethyl ester

• Molecular Formula: C9H14O5
• Molecular Weight: 202.20 g/mol
• IUPAC Name: dimethyl 2-(3-oxobutyl)propanedioate
• InChI: InChI=1S/C9H14O5/c1-6(10)4-5-7(8(11)13-2)9(12)14-3/h7H,4-5H2,1-3H3
• InChI Key: MDZCTQLQMJZNCH-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)CCC(C(=O)OC)C(=O)OC

Description

Propanedioic acid, (3-oxobutyl)-, dimethyl ester is a useful research compound. Its molecular formula is C9H14O5 and its molecular weight is 202.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Potassium carbonate (5.62 kg), dimethyl malonate (54.8 kg) and acetonitirile (90 kg) were charged to the reaction vessel and stirred together at 15° C. Methyl vinyl ketone (28.5 kg) was pumped into the vessel over 2 hours at below 25° C. The slurry was stirred at 18-20° C. for 2 hours. MTBE (132 kg) was charged to the vessel to dilute the reaction mixture followed by water (114 kg). The mixture was stirred for five minutes then the layers were allowed to separate and the aqueous layer run off. More water (57 kg) was charged to the vessel, the reaction mixture stirred for another 5 minutes, the layers allowed to separate, and again the aqueous layer run off. The organic layer was concentrated under reduced pressure until most of the solvent had been removed (volume approx 80 L) affording 76 kg of A-1 as an oil.